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Compound of Interest

Compound Name: Bmy 25368

CAS No.: 86134-80-7

Cat. No.: B1667327 Get Quote

Abstract & Compound Overview
BMY 25368 is a potent, long-acting, competitive histamine H2-receptor antagonist. Structurally

characterized by a squaric acid derivative moiety (1-amino-2-[3-(3-

piperidinomethylphenoxy)propylamino]cyclobut-1-ene-3,4-dione), it exhibits superior potency

and duration of action compared to classical antagonists like cimetidine and ranitidine [1].

This guide provides authoritative protocols for the storage, solubilization, and experimental

application of BMY 25368 powder. It is designed to ensure maximum compound stability and

experimental reproducibility in drug discovery and pharmacological research.

Key Physicochemical Properties[1][2][3][4]
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Property Detail

Chemical Name

1-amino-2-[3-(3-

piperidinomethylphenoxy)propylamino]cyclobut-

1-ene-3,4-dione

Molecular Weight
343.42 g/mol (Free Base); ~379.88 g/mol (HCl

Salt)

Physical State White to off-white solid powder

Solubility
Soluble in DMSO (>10 mg/mL); Sparingly

soluble in water (pH dependent)

Target
Histamine H2 Receptor (

in nanomolar range)

Mechanism
Competitive antagonism of histamine-induced

gastric acid secretion

Storage & Stability Requirements
The chemical integrity of BMY 25368 is sensitive to moisture and thermal degradation. Proper

storage is critical to prevent hydrolysis of the cyclobutene-dione ring and oxidation of the

piperidine moiety.

Powder Storage
Temperature: Store at -20°C for long-term stability (up to 3 years). Short-term storage

(weeks) at +4°C is acceptable but suboptimal.

Atmosphere: Hydroscopic.[1] Must be stored in a desiccator or sealed under inert gas

(Nitrogen/Argon).

Light Protection: Store in amber vials or wrap containers in aluminum foil to prevent potential

photodegradation of the conjugated dione system.

Stock Solution Storage[7]
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Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions.

Temperature: Store aliquots at -80°C.

Freeze-Thaw Cycles: Limit to maximum 1 cycle. Aliquot immediately after preparation to

avoid repeated thawing, which introduces moisture and promotes degradation.

Shelf Life: 6 months at -80°C; 1 month at -20°C.

Handling & Reconstitution Protocol
Safety Considerations (PPE)

Hazard: Potentially bioactive; avoid inhalation or skin contact.

PPE: Nitrile gloves, safety goggles, and lab coat.

Engineering Controls: Handle powder inside a chemical fume hood to prevent aerosolization.

Reconstitution Workflow (Standard 10 mM Stock)
This protocol assumes a target stock concentration of 10 mM in DMSO.

Equilibration: Allow the product vial to equilibrate to room temperature (20–25°C) for at least

30 minutes before opening. Rationale: Opening a cold vial causes condensation of

atmospheric moisture onto the hygroscopic powder.

Weighing: Accurately weigh the specific amount of BMY 25368 (e.g., 5 mg).

Calculation:

Example: For 5 mg of BMY 25368 (MW 343.42):

Dissolution: Add the calculated volume of anhydrous DMSO. Vortex for 30–60 seconds. If

particulates remain, sonicate in a water bath at 37°C for 5 minutes.

Aliquot: Dispense into sterile, amber microcentrifuge tubes (e.g., 50 µL aliquots) and freeze

immediately at -80°C.
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Visual Workflow: Reconstitution & Storage
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Figure 1: Step-by-step logic for the reconstitution and storage of BMY 25368 to ensure

compound integrity.

Experimental Application Guidelines
In Vitro Cell Assays
BMY 25368 is typically used to block H2-mediated cAMP accumulation or proton pump

activation.

Vehicle Control: Maintain final DMSO concentration < 0.1% in culture media to avoid solvent

toxicity.

Dilution Strategy:

Thaw 10 mM stock.

Prepare an intermediate dilution (e.g., 100 µM) in PBS or Media.

Perform serial dilutions to reach working concentrations (typically 1 nM – 10 µM).

Incubation: Pre-incubate cells with BMY 25368 for 15–30 minutes prior to adding histamine

agonist to ensure receptor occupancy [3].

In Vivo Administration (Animal Models)
For gastric ulcer models (dogs/horses), BMY 25368 is administered IV or IM.

Formulation for Injection:
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Solvent: Aqueous saline (0.9% NaCl).

Solubility Note: The free base may require pH adjustment. If using the HCl salt, it is water-

soluble. If using the free base, dissolve in a minimal volume of DMSO (5% of final vol) and

dilute slowly with saline while vortexing.

Dosing Range: 0.02 – 1.1 mg/kg [1, 4].[2]

Observation: Higher doses (1.1 mg/kg) provide sustained pH elevation for >4 hours [4].[2]

Mechanism of Action Visualization
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Figure 2: Pharmacological intervention point of BMY 25368 within the Histamine H2 signaling

cascade.

Troubleshooting & FAQs
Issue Probable Cause Corrective Action

Precipitation in Media
Concentration too high or rapid

dilution

Dilute stock into media slowly

with vortexing. Keep final

concentration below solubility

limit (typically <100 µM in

aqueous).

Loss of Potency
Moisture contamination or

freeze-thaw cycles

Discard old stock. Prepare

fresh from powder using

anhydrous DMSO. Store in

single-use aliquots.

Yellowing of Solution Oxidation or Photodegradation

Ensure storage in amber vials.

Check pH of solution (should

be neutral to slightly acidic).

Inconsistent In Vivo Data Poor solubility in vehicle

Use a co-solvent system (e.g.,

5% DMSO + 0.5% Tween 80 in

Saline) to ensure full

solubilization before injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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